3-Chloro-2-methylpropanoyl isocyanate

• CAS RN: 25088-54-4
• Molecular Formula: C5H6ClNO2
• Molecular Weight: 147.56 g/mol
• IUPAC Name: 3-chloro-2-methylpropanoyl isocyanate
• InChI: InChI=1S/C5H6ClNO2/c1-4(2-6)5(9)7-3-8/h4H,2H2,1H3
• InChI Key: NOOWUUGMUCRQEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCl)C(=O)N=C=O

Description

3-Chloro-2-methylpropanoyl isocyanate is a useful research compound. Its molecular formula is C5H6ClNO2 and its molecular weight is 147.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2-isopropenyloxazoline-4,5-dione hydrochloride (200 g; 1.14 mol), dichloroethane (800 g) was added, and the resultant mixture was heated to 60°-65° C. while stirring for about 5.5 hours. After cooling with water, the reaction mixture was distilled under reduced pressure to give methacryloyl isocyanate (25.3 g) and alpha-methyl-beta-chloropropionyl isocyanate (80.7 g).

Synthesis routes and methods II

Procedure details

Into a suspension of methacrylamide (106 g; 1.25 mol) in dichloroethane (600 ml), dry hydrogen chloride gas was blown while cooling with ice for about 1 hour. Then, oxalyl chloride (243.9 g; 1.92 mol) was dropwise added thereto while continuing hydrogen chloride blowing and ice cooling. The resultant mixture was heated to reflux, and the refluxing was continued for 30 minutes. After being allowed to cool, the reaction mixture was distilled under reduced pressure to give alpha-methyl-beta-chloropropionyl isocyanate.